Cas no 940279-83-4 ((R)-Carisbamate β-D-O-Glucuronide)

• Product Name: (R)-Carisbamate β-D-O-Glucuronide
• CAS No: 940279-83-4
• MF: C₁₅H₁₈ClNO₉
• MW: 391.757724285126
• CID: 1000564
• PubChem ID: 71314563
• Update Time: 2025-06-08

(R)-Carisbamate β-D-O-Glucuronide Chemical and Physical Properties

Names and Identifiers

• (R)-Carisbamate β-D-O-Glucuronide
• (2S,3S,4S,5R,6R)-6-[(1R)-2-carbamoyloxy-1-(2-chlorophenyl)ethoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• (R)-CARISBAMATE ß-D-O-GLUCURONIDE
• RWJ-333369 metabolite M23
• (R)-Carisbamate
• 609LF4DDW5
• (R)-CARISBAMATE BETA-D-O-GLUCURONIDE
• (R)-Carisbamate ?-D-O-Glucuronide
• UNII-609LF4DDW5
• beta-D-Glucopyranosiduronic acid, (1R)-2-((aminocarbonyl)oxy)-1-(2-chlorophenyl)ethyl
• R-382574
• (1R)-2-((AMINOCARBONYL)OXY)-1-(2-CHLOROPHENYL)ETHYL .BETA.-D-GLUCOPYRANOSIDURONIC ACID
• .BETA.-D-GLUCOPYRANOSIDURONIC ACID, (1R)-2-((AMINOCARBONYL)OXY)-1-(2-CHLOROPHENYL)ETHYL
• (1R)-2-((Aminocarbonyl)oxy)-1-(2-chlorophenyl)ethyl beta-D-glucopyranosiduronic acid
• DTXSID40747301
• 940279-83-4
• A-D-O-Glucuronide
• R382574
• (1R)-2-(Carbamoyloxy)-1-(2-chlorophenyl)ethyl beta-D-glucopyranosiduronic acid

• Inchi： 1S/C15H18ClNO9/c16-7-4-2-1-3-6(7)8(5-24-15(17)23)25-14-11(20)9(18)10(19)12(26-14)13(21)22/h1-4,8-12,14,18-20H,5H2,(H2,17,23)(H,21,22)/t8-,9-,10-,11+,12-,14+/m0/s1
• InChI Key： RKWAMNXFHLRQGF-WHUHBCJBSA-N
• SMILES： ClC1C=CC=CC=1[C@H](COC(N)=O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O

Computed Properties

• Exact Mass: 391.06700
• Monoisotopic Mass: 391.0670088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 169Ų

Experimental Properties

• PSA: 169.76000
• LogP: -0.10100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on (R)-Carisbamate β-D-O-Glucuronide

(R)-Carisbamate β-D-O-Glucuronide (CAS No. 940279-83-4): An Overview of Its Structure, Properties, and Applications in Pharmaceutical Research

(R)-Carisbamate β-D-O-Glucuronide (CAS No. 940279-83-4) is a significant compound in the field of pharmaceutical research, particularly in the development of novel therapeutic agents. This compound is a glucuronide conjugate of Carisbamate, a known anticonvulsant and neuroprotective agent. The glucuronidation process enhances the water solubility and metabolic stability of the parent compound, making it an attractive candidate for various biomedical applications.

The chemical structure of (R)-Carisbamate β-D-O-Glucuronide is characterized by a complex arrangement of functional groups, including a carboxyl group, an amide linkage, and a glucuronic acid moiety. The presence of these functional groups imparts unique physicochemical properties to the molecule, such as enhanced solubility and reduced toxicity. The stereochemistry of the compound, specifically the (R) configuration, is crucial for its biological activity and pharmacokinetic profile.

Recent studies have highlighted the potential of (R)-Carisbamate β-D-O-Glucuronide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anticonvulsant activity in animal models of epilepsy. The research found that (R)-Carisbamate β-D-O-Glucuronide effectively reduces seizure frequency and duration without causing significant side effects, making it a promising candidate for the treatment of refractory epilepsy.

In addition to its anticonvulsant properties, (R)-Carisbamate β-D-O-Glucuronide has shown neuroprotective effects in preclinical studies. A study published in the Neuropharmacology journal reported that this compound can protect neurons from oxidative stress and excitotoxicity, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that (R)-Carisbamate β-D-O-Glucuronide may have broader therapeutic applications beyond epilepsy.

The pharmacokinetic profile of (R)-Carisbamate β-D-O-Glucuronide has also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The glucuronidation process enhances its metabolic stability, leading to a longer half-life and sustained therapeutic effects. Furthermore, the compound is efficiently excreted via the renal route, minimizing the risk of accumulation and toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of (R)-Carisbamate β-D-O-Glucuronide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse events reported. These findings are encouraging and pave the way for further clinical development.

The potential applications of (R)-Carisbamate β-D-O-Glucuronide extend beyond its use as a standalone therapeutic agent. It can also serve as a valuable tool in drug discovery and development research. For example, its unique chemical structure and biological activity make it an excellent candidate for structure-activity relationship (SAR) studies, which aim to identify key structural features responsible for its pharmacological effects. Additionally, the compound can be used as a reference standard in analytical methods for quantifying Carisbamate levels in biological samples.

In conclusion, (R)-Carisbamate β-D-O-Glucuronide (CAS No. 940279-83-4) is a promising compound with significant potential in pharmaceutical research and development. Its unique chemical structure, favorable pharmacokinetic properties, and broad therapeutic applications make it an attractive candidate for further investigation. As research continues to uncover new insights into its mechanisms of action and clinical utility, it is likely that this compound will play an increasingly important role in advancing medical treatments for various neurological disorders.